N-alpha-t-Butyloxycarbonyl-epsilon-azido-L-lysine cyclohexylamine

• IUPAC Name: (2S)-6-azido-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid;cyclohexanamine
• InChI: InChI=1S/C11H20N4O4.C6H13N/c1-11(2,3)19-10(18)14-8(9(16)17)6-4-5-7-13-15-12;7-6-4-2-1-3-5-6/h8H,4-7H2,1-3H3,(H,14,18)(H,16,17);6H,1-5,7H2/t8-;/m0./s1
• InChI Key: NHHYBEBTGVUZET-QRPNPIFTSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCCCN=[N+]=[N-])C(=O)O.C1CCC(CC1)N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CCCCN=[N+]=[N-])C(=O)O.C1CCC(CC1)N
• Molecular Formula: C17H33N5O4
• Molecular Weight: 371.5 g/mol

Description

N-alpha-t-Butyloxycarbonyl-epsilon-azido-L-lysine cyclohexylamine, also known as Boc-Lys(Azido)-OH, is a chemical compound that is commonly used in scientific research. This compound is a derivative of lysine, an amino acid that is essential for protein synthesis in the body. The azido group in Boc-Lys(Azido)-OH makes it a useful tool for studying protein interactions and protein synthesis.

Scientific Research Applications

Biomedical Material Development

Poly-alpha-glutamic acid (alpha-PGA) and poly-alpha-lysine (alpha-PL) have been synthesized for potential biomedical applications due to their water solubility, biodegradability, edibility, and non-toxicity. These features make them suitable for the development of biomedical materials, drug delivery carriers, and biological adhesives (Shih, Van, & Shen, 2004).

Drug Delivery Systems

ɛ-Polylysine (ɛ-PL) is noted for its biodegradability and non-toxicity, making it an ideal candidate for drug delivery systems. Its polycationic nature at physiological pH emphasizes its potential in biomedical applications, especially in the delivery of pharmaceuticals (Shukla, Singh, Pandey, & Mishra, 2012).

Therapeutic Agents

The exploration of lysine-specific demethylase 1 (LSD1) inhibitors for the treatment of acute myeloid leukemia (AML) highlights the role of lysine modifications in developing novel therapeutic agents. LSD1 plays a crucial role in the self-renewal of leukemic stem cells, and reversible inhibitors of LSD1 have been investigated as potential treatments (Mould, McGonagle, Wiseman, Williams, & Jordan, 2015).

Antioxidant Activity Analysis

The study of antioxidants and their implications in various fields, including medicine and pharmacy, is significant. Various tests used to determine antioxidant activity, such as ORAC, HORAC, TRAP, TOSC, CUPRAC, FRAP, and others, involve chemical reactions and spectrophotometry. These methods have been applied successfully in analyzing the antioxidant capacity of complex samples (Munteanu & Apetrei, 2021).

Mechanism of Action

Target of Action

Boc-L-Lys(N3)-OH (CHA), also known as MFCD09750502 or N-alpha-t-Butyloxycarbonyl-epsilon-azido-L-lysine cyclohexylamine, is primarily used in the field of synthetic organic chemistry and peptide synthesis . Its primary targets are the amine groups that need protection during these synthesis processes .

Mode of Action

The compound acts as an amine-protecting group in multi-step reactions . It protects the amine groups from reacting prematurely during the synthesis process. The Boc group can be removed later when the amine group is needed for further reactions .

Biochemical Pathways

The compound is involved in the synthesis of various biochemical compounds. For instance, it has been used in the synthesis of star poly(L-lysine) (PLL) homo- and copolymers . These polymers have shown excellent antimicrobial activity and improved biocompatibility .

Result of Action

The use of Boc-L-Lys(N3)-OH (CHA) in synthesis reactions results in the successful creation of complex organic compounds. For example, it has been used to create star PLL homo- and copolymers with antimicrobial properties .

Action Environment

The action of Boc-L-Lys(N3)-OH (CHA) can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals. For instance, the deprotection of the Boc group can be achieved under certain conditions using a choline chloride/p-toluenesulfonic acid deep eutectic solvent (DES) .